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Get Quote

Rimacalib Storage & Handling Specifications

The table below summarizes the key storage and handling information for Rimacalib as provided by the

supplier [1].

Specification Details

Product Name Rimacalib (SMP-114) [1]

Molecular Formula C₂₂H₂₃FN₄O₂ [1] [2]

Form Supplied Solid Powder [1]

Purity ≥98% [1]

Recommended Long-Term Storage -20°C, dry, and dark for up to 1 year [1]

Solubility 125 mg/mL in DMSO (316.90 mM) [1]

Stock Solution Storage 0 - 4°C for 1 month [1]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s541430?utm_src=pdf-body
https://www.smolecule.com/products/s541430?utm_src=pdf-interest
https://www.smolecule.com/products/s541430?utm_src=pdf-body
https://www.smolecule.com/products/s541430?utm_src=pdf-body
https://www.xcessbio.com/products/m20525
https://www.xcessbio.com/products/m20525
https://www.xcessbio.com/products/m20525
https://go.drugbank.com/drugs/DB12571
https://www.xcessbio.com/products/m20525
https://www.xcessbio.com/products/m20525
https://www.xcessbio.com/products/m20525
https://www.xcessbio.com/products/m20525
https://www.xcessbio.com/products/m20525
https://www.smolecule.com/products/s541430?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Experimental Handling & Stability Guidance

For reliable experimental results, please adhere to the following protocols for handling and troubleshooting

Rimacalib.

Sample Preparation & Storage Workflow

This diagram outlines the core handling procedure based on manufacturer specifications [1]:
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Rimacalib Sample Handling Workflow

Start

Store solid powder
at -20°C (dark & dry)

Weigh powder at room
temperature

Dissolve in DMSO to
125 mg/mL stock

Store stock solution
at 0-4°C

Use within 1 month

Ready for Experiment

Click to download full resolution via product page

Troubleshooting Common Stability Issues

If you encounter problems, consider these potential causes and solutions:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s541430?utm_src=pdf-body-img
https://www.smolecule.com/products/s541430?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Issue Potential Cause Recommended Action

Unexpectedly low
activity

Stock solution degradation. Confirm stock solution is not older than 1
month [1]. Prepare fresh aliquots more

frequently.

Precipitation in
assay buffer

Solubility limit exceeded upon

dilution from DMSO stock.

Ensure final DMSO concentration is

compatible with assay. Perform serial dilution
or use a solubilizing agent.

Variable results
between
experiments

Inconsistent handling leading
to freeze-thaw cycles or water

absorption.

Store powder desiccated at consistent -20°C
[1]. Aliquot stock solution to avoid repeated

freeze-thaw.

FAQ on Storage Conditions

Q1: Can Rimacalib be stored at -80°C for long-term stability? While the supplier's specified condition is

-20°C [1], storing highly sensitive biological materials at -80°C is a common practice in pharmaceuticals for

long-term stability, particularly for labile compounds [3]. However, the impact of -80°C storage on

Rimacalib's chemical integrity has not been explicitly studied in the available literature. If you choose to

store it at -80°C, it is crucial to:

Validate Stability: Perform analytical tests (e.g., HPLC) to confirm the compound's integrity after

storage at -80°C and upon thawing.
Prevent Freeze-Thaw Cycles: Create single-use aliquots to avoid repeated freezing and thawing,

which can degrade the compound.

Q2: What is the basis for the current storage recommendation? The recommended -20°C storage for the

solid powder is standard for many small molecule inhibitors to maintain chemical stability over a 12-month

period [1]. The limited 1-month shelf life for the stock solution at 0-4°C suggests the compound is more

stable in a dry, solid form and may degrade in solution [1].

Q3: How should I handle Rimacalib for in vitro experiments? Always work with the solid powder at

room temperature to minimize moisture absorption. Gently vortex and sonicate the stock solution to ensure it

is fully dissolved and homogeneous before use [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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